Cas no 1337821-76-7 (3-(3-phenoxyphenyl)methylpyrrolidine)

• Product Name: 3-(3-phenoxyphenyl)methylpyrrolidine
• CAS No: 1337821-76-7
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 6205977
• PubChem ID: 64436768
• Update Time: 2025-10-22

3-(3-phenoxyphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenoxyphenyl)methylpyrrolidine
• 1337821-76-7
• EN300-1870881
• AKOS013760215
• 3-[(3-phenoxyphenyl)methyl]pyrrolidine

• Inchi： 1S/C17H19NO/c1-2-6-16(7-3-1)19-17-8-4-5-14(12-17)11-15-9-10-18-13-15/h1-8,12,15,18H,9-11,13H2
• InChI Key： NACMXYSNMDPHPN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)CC1CNCC1

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-phenoxyphenyl)methylpyrrolidine

Comprehensive Overview of 3-(3-phenoxyphenyl)methylpyrrolidine (CAS No. 1337821-76-7): Properties, Applications, and Industry Insights

The compound 3-(3-phenoxyphenyl)methylpyrrolidine (CAS No. 1337821-76-7) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. With its unique pyrrolidine backbone and phenoxyphenyl substituent, this structure exhibits potential for modulating biological activity, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in medicinal chemistry. Researchers frequently search for "3-(3-phenoxyphenyl)methylpyrrolidine synthesis" or "CAS 1337821-76-7 applications," reflecting the compound's growing relevance. Its structural features enable interactions with various biological targets, particularly in central nervous system (CNS) drug development, where N-heterocyclic compounds play pivotal roles.

The phenoxy-phenyl moiety in this compound contributes to enhanced lipophilicity, a property often queried as "lipophilicity of pyrrolidine derivatives" in scientific databases. This characteristic improves membrane permeability, a critical factor in bioavailability—a trending topic in AI-driven drug design platforms. Computational chemists increasingly combine quantum mechanics calculations with machine learning to predict the behavior of such functionalized pyrrolidines.

From a synthetic chemistry perspective, 1337821-76-7 exemplifies modern C-H activation strategies, a hot search term in organic chemistry forums. The compound's production typically involves palladium-catalyzed cross-coupling reactions, aligning with the pharmaceutical industry's shift toward green chemistry principles. Environmental consciousness has made "sustainable synthesis of heterocycles" a frequently researched topic, positioning this compound as a case study in efficient molecular construction.

Analytical characterization of 3-(3-phenoxyphenyl)methylpyrrolidine employs advanced techniques like LC-MS and NMR spectroscopy—methods commonly searched alongside "pyrrolidine structure elucidation." The compound's stability under various pH conditions (another frequently investigated parameter) makes it suitable for formulation studies, particularly in prodrug development, a trending area in precision medicine.

In material science applications, researchers exploring "polymeric additives with nitrogen heterocycles" have examined this compound's potential as a building block for functional materials. Its aromatic systems and tertiary nitrogen atom offer opportunities for creating advanced photoactive materials, connecting to the booming field of organic electronics. Such interdisciplinary applications demonstrate why "multi-functional pyrrolidine derivatives" remains a high-volume search phrase across scientific literature databases.

The patent landscape surrounding CAS 1337821-76-7 reveals growing intellectual property activity, particularly in kinase inhibitor formulations—a dominant theme in recent cancer therapy research. This aligns with frequent queries about "small molecule modulators of protein-protein interactions," highlighting the compound's relevance in targeted therapy development. Its structural flexibility allows for diverse analog synthesis, addressing another common search theme: "scaffold hopping in medicinal chemistry."

Quality control protocols for 3-(3-phenoxyphenyl)methylpyrrolidine production emphasize chiral purity analysis, reflecting industry concerns about stereochemistry in bioactive compounds. This connects to the popular search term "enantioselective synthesis of nitrogen heterocycles," as regulatory agencies increasingly demand stereochemical characterization of pharmaceutical intermediates. The compound's potential as a chiral auxiliary or ligand in asymmetric synthesis further enhances its scientific value.

Emerging studies investigate the compound's metabolic stability—a key parameter in drug discovery frequently searched alongside "in vitro ADME properties of heterocycles." Such research supports the development of second-generation drug candidates, particularly in neurological disorders where blood-brain barrier penetration is crucial. These investigations often appear in discussions about "CNS drug design strategies," demonstrating the compound's alignment with current therapeutic challenges.

From a commercial perspective, suppliers increasingly list 1337821-76-7 in catalogs of pharmaceutical building blocks, responding to market demand for diverse heterocyclic compounds. The pricing trends and availability of such specialty chemicals frequently appear in industry reports, reflecting their strategic importance in contract research organizations and academic laboratories worldwide.